Cas no 2060043-60-7 (3-methoxy-N-methylpropanimidamide hydrochloride)

• Product Name: 3-methoxy-N-methylpropanimidamide hydrochloride
• CAS No: 2060043-60-7
• MF: C₅H₁₃ClN₂O
• MW: 152.622520208359
• MDL: MFCD30536083
• CID: 4635639
• PubChem ID: 126796215
• Update Time: 2025-06-10

3-methoxy-N-methylpropanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-methylpropanimidamide hydrochloride

• MDL： MFCD30536083
• Inchi： 1S/C5H12N2O.ClH/c1-7-5(6)3-4-8-2;/h3-4H2,1-2H3,(H2,6,7);1H
• InChI Key： QIZXCWRNWOOZQC-UHFFFAOYSA-N
• SMILES： C(=N)(NC)CCOC.Cl

Additional information on 3-methoxy-N-methylpropanimidamide hydrochloride

3-methoxy-N-methylpropanimidamide Hydrochloride (CAS No. 2060043-60-7): A Comprehensive Overview

3-methoxy-N-methylpropanimidamide hydrochloride (CAS No. 2060043-60-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPH, is a derivative of propanimidamide and is characterized by its unique chemical structure, which includes a methoxy group and a methylamino group. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-methoxy-N-methylpropanimidamide hydrochloride is defined by its molecular formula, C5H12N2O·HCl, and its molecular weight of approximately 148.61 g/mol. The presence of the methoxy group (OCH3) and the methylamino group (NCH3) imparts specific chemical properties to the molecule, such as enhanced lipophilicity and improved bioavailability. These characteristics are crucial for optimizing the compound's pharmacokinetic profile, which is essential for its potential therapeutic applications.

Recent studies have explored the biological activities of MMPH, revealing its potential as a modulator of various physiological processes. One notable area of research involves its interaction with neurotransmitter systems, particularly the serotonin (5-HT) and dopamine (DA) receptors. In vitro studies have shown that 3-methoxy-N-methylpropanimidamide hydrochloride exhibits selective binding to these receptors, suggesting its potential use in treating neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its receptor-binding properties, MMPH has been investigated for its anti-inflammatory effects. Preclinical studies using animal models have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings highlight the potential of 3-methoxy-N-methylpropanimidamide hydrochloride in developing novel anti-inflammatory drugs for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of MMPH has also been evaluated in terms of its safety and toxicity. In vitro cytotoxicity assays have shown that the compound exhibits low cytotoxicity against various cell lines, indicating a favorable safety margin. Furthermore, animal studies have demonstrated that 3-methoxy-N-methylpropanimidamide hydrochloride is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for producing MMPH involves a series of well-defined chemical reactions. The process typically starts with the reaction of 3-methoxypropionitrile with methylamine to form the corresponding imidamide derivative. The resulting product is then converted to the hydrochloride salt form through acidification with hydrochloric acid. This synthetic pathway ensures high purity and yield, making it suitable for large-scale production.

In conclusion, 3-methoxy-N-methylpropanimidamide hydrochloride (CAS No. 2060043-60-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and potential clinical uses, contributing to the advancement of drug discovery and medicinal chemistry.